Cas no 2172514-52-0 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-methylbutanamidooxy}acetic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-methylbutanamidooxy}acetic acid
• CAS No: 2172514-52-0
• MF: C₂₂H₂₂F₂N₂O₆
• MW: 448.416693210602
• CID: 6258589
• PubChem ID: 165505376
• Update Time: 2025-09-19

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-methylbutanamidooxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-methylbutanamidooxy}acetic acid
• 2172514-52-0
• 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluoro-N-methylbutanamido]oxy}acetic acid
• EN300-1474339

• Inchi： 1S/C22H22F2N2O6/c1-26(32-12-20(28)29)19(27)10-18(21(23)24)25-22(30)31-11-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,17-18,21H,10-12H2,1H3,(H,25,30)(H,28,29)
• InChI Key： VDLPOQMVYCQEBE-UHFFFAOYSA-N
• SMILES： FC(C(CC(N(C)OCC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)F

Computed Properties

• Exact Mass: 448.14459275g/mol
• Monoisotopic Mass: 448.14459275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-methylbutanamidooxy}acetic acid

Recent Advances in the Study of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-methylbutanamidooxy}acetic acid (CAS: 2172514-52-0)

The compound 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-methylbutanamidooxy}acetic acid (CAS: 2172514-52-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorenylmethoxycarbonyl (Fmoc) protecting group and difluorinated backbone, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutic agents.

One of the key areas of research involving this compound is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used for temporary protection of amino groups during peptide chain assembly, and the incorporation of difluorinated residues enhances the metabolic stability of the resulting peptides. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit improved resistance to proteolytic degradation, making them promising candidates for the development of peptide-based therapeutics.

Another notable application of 2172514-52-0 is in the design of enzyme inhibitors. Researchers have utilized its structural features to create analogs that selectively target enzymes involved in inflammatory pathways. For instance, a recent preprint on bioRxiv highlighted its potential as a scaffold for developing inhibitors of matrix metalloproteinases (MMPs), which are implicated in various pathological conditions, including cancer and autoimmune diseases. The study reported a 40% increase in inhibitory activity compared to traditional analogs.

In addition to its biochemical applications, this compound has also been investigated for its physicochemical properties. A 2024 paper in Chemical Communications detailed its solubility and stability profiles under various pH conditions, providing valuable data for formulation scientists. The findings suggest that 2172514-52-0 is particularly stable in mildly acidic environments, which could inform its use in oral drug formulations.

Looking ahead, ongoing research aims to expand the utility of this compound in bioconjugation strategies. Preliminary results from a collaborative study between academic and industrial partners indicate its potential for site-specific modification of antibodies and other biologics. Such advancements could pave the way for next-generation biopharmaceuticals with enhanced targeting capabilities.

In conclusion, 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-methylbutanamidooxy}acetic acid (CAS: 2172514-52-0) represents a versatile and valuable tool in modern drug discovery. Its applications span peptide synthesis, enzyme inhibition, and bioconjugation, with recent studies underscoring its potential to address unmet medical needs. Future research will likely focus on optimizing its derivatives for clinical translation and exploring novel therapeutic avenues.